ethyl 4-({[(2-methoxyphenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[(2-methoxyphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C17H18N2O4/c1-3-23-16(20)12-8-10-13(11-9-12)18-17(21)19-14-6-4-5-7-15(14)22-2/h4-11H,3H2,1-2H3,(H2,18,19,21)
• InChI Key: KIFSIQGYKFGGIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

Ethyl 4-({[(2-methoxyphenyl)amino]carbonyl}amino)benzoate, commonly known as EMB, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. EMB is a benzamide derivative that has been studied extensively for its biological and pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in research.

Mechanism of Action

The mechanism of action of EMB is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation, such as DNA topoisomerases and histone deacetylases. EMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
EMB has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of gene expression. EMB has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

EMB has several advantages for use in laboratory experiments, including its high purity and stability, which make it ideal for use in biochemical and pharmacological assays. However, EMB also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and purification.

Future Directions

There are several potential future directions for research on EMB, including:
1. Further investigation of its mechanism of action and potential applications in cancer therapy.
2. Development of new synthetic methods for the production of EMB that are more cost-effective and scalable.
3. Exploration of its potential applications in the treatment of other diseases, such as inflammatory disorders and neurological conditions.
4. Investigation of its potential as a tool for studying cellular processes and signaling pathways.
In conclusion, EMB is a promising compound with potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and potential applications, but its unique properties make it a valuable tool for scientific investigation.

Scientific Research Applications

EMB has been the subject of numerous studies due to its potential applications in various scientific fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. EMB has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells.